4-(dimethylamino)-5-methoxy-1-naphthaldehyde

• IUPAC Name: 4-(dimethylamino)-5-methoxynaphthalene-1-carbaldehyde
• InChI: InChI=1S/C14H15NO2/c1-15(2)12-8-7-10(9-16)11-5-4-6-13(17-3)14(11)12/h4-9H,1-3H3
• InChI Key: USPRPEKFUIJGHE-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C2C(=C(C=C1)C=O)C=CC=C2OC
• Molecular Formula: C14H15NO2
• Molecular Weight: 229.27 g/mol

Description

4-(dimethylamino)-5-methoxy-1-naphthaldehyde, also known as DMAN, is a chemical compound that has gained attention in the scientific community due to its unique properties. DMAN is a fluorescent dye that is commonly used in biochemical and physiological research. In

Scientific Research Applications

Chemical Transformations and Reactions

4-(dimethylamino)-5-methoxy-1-naphthaldehyde has been involved in various chemical transformations. For instance, 1-hydroxymethyl and 1-alkoxymethylnaphthalenes containing dimethylamino and methoxy groups react with acids to form carbocations, which can further react to produce oligomerization, dehydrogenation, or dinaphthylmethane products. Interestingly, some reactions lead to the formation of cyclohexadienone spiro derivatives in small yields (Vinogradova et al., 2006).

Fluorescence Quenching and Interaction Studies

Studies have investigated the fluorescence quenching of highly fluorescence donor-π-acceptor dyes by silver nanoparticles and anionic surfactants in liquid stages. For instance, a compound prepared through multicomponent one-pot reactions exhibited interaction with colloidal silver nanoparticles, showing fluorescence quenching behaviors in different solvents. This finding is crucial for understanding the interaction dynamics of such complex systems (Khan & Asiri, 2016).

Air Monitoring Applications

The compound has also been used in air monitoring applications. Specifically, it's been a part of hydrazine reagents used for determining aldehydes in air samples. Test tubes coated with such reagents have been used to monitor carbonyls in the air, with detection performed by UV-visible and fluorescence spectroscopy. This indicates its potential application in environmental monitoring and assessment (Kempter et al., 2002).

Photophysical Properties

The photophysical properties of 4-(dimethylamino)-5-methoxy-1-naphthaldehyde derivatives have also been a subject of research. Studies on radiationless transitions of these derivatives, including their methoxy derivatives, have revealed interesting findings regarding internal conversion rates and the influence of methoxy substitution on these rates. These insights are beneficial for applications in photochemistry and designing molecules with desired photophysical behaviors (Takehira et al., 2005).

Chemical Synthesis and Antimicrobial Activity

Additionally, 4-(dimethylamino)-5-methoxy-1-naphthaldehyde and its derivatives have been synthesized for various purposes, including antimicrobial applications. For instance, a series of analogues were prepared and screened for antimicrobial activity, revealing that some compounds exhibited significant activities against various bacterial strains. This underscores the potential of these compounds in developing new antimicrobial agents (Yadav et al., 2017).